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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
effective use of Dimethyl adipate-d8, a deuterated stable isotope of Dimethyl adipate.

Introduction

Dimethyl adipate-d8 (Hexanedioic acid dimethyl ester-d8) is the deuterium-labeled form of
Dimethyl adipate.[1][2] It serves as a valuable tool in various research and development
applications, primarily as an internal standard for quantitative analysis by Nuclear Magnetic
Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] Its use as a tracer in pharmacokinetic and
metabolic studies is also a key application, as deuteration can influence the metabolic profiles
of drug molecules.[1]

Physicochemical Data

The following table summarizes the key physical and chemical properties of Dimethyl adipate.
The properties of the deuterated form are expected to be very similar.
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Property Value Reference
Molecular Formula C8H6D80O4 [3114]
Molecular Weight 182.24 g/mol [3114]
Appearance Colorless liquid [31[5]
Boiling Point 109-110 °C @ 14 mmHg [3]

Melting Point 8°C [3]

Flash Point 107 °C [3]

Density 1.060 g/cm3 [3]

- Insoluble in water. Soluble in
Solubility [31[5]
alcohol and ether.

Health and Safety Information

Hazard ldentification:

o May be harmful if swallowed, in contact with skin, or if inhaled.[6]
o Causes eye irritation.[7]

o Harmful to aquatic life.[8]

Precautionary Measures:

Avoid contact with skin, eyes, and clothing.[7][8]

Use in a well-ventilated area.[7][8]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[6][8]

Wash hands thoroughly after handling.[8]

First Aid Measures:
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In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[8]

In case of skin contact: Wash off with soap and plenty of water.[4][6]

If inhaled: Move the person to fresh air.[4][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.[6][8]

In all cases of exposure, seek medical attention.[4][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[3][4][8]

Experimental Protocols
Storage and Handling

o Storage of Stock Solution: Store the stock solution at -80°C for up to 6 months or at -20°C for
up to 1 month.[1] To prevent degradation from repeated freeze-thaw cycles, aliquot the
solution after preparation.[1][9]

e Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of vapors.[7][8] Keep the container tightly closed when not in use.[7]

Preparation of Stock and Working Solutions

This protocol outlines the preparation of a stock solution and subsequent working solutions for
use as an internal standard.

Materials:

Dimethyl adipate-d8

Appropriate solvent (e.g., Methanol, Acetonitrile, DMSO)

Volumetric flasks

Pipettes
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Procedure:
e Stock Solution Preparation (e.g., 1 mg/mL):
1. Accurately weigh a specific amount of Dimethyl adipate-d8.

2. Dissolve the weighed compound in a suitable solvent in a volumetric flask to achieve the

desired concentration.
3. Ensure the compound is completely dissolved by vortexing or sonicating if necessary.
e Working Solution Preparation:

1. Perform serial dilutions of the stock solution with the appropriate solvent to create working
solutions at the desired concentrations for your analytical method.

Application as an Internal Standard in LC-MS/GC-MS

Objective: To accurately quantify an analyte of interest in a sample matrix by using Dimethyl
adipate-d8 as an internal standard.

Workflow:
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Workflow for Internal Standard Application

Prepare Sample and
Calibration Standards

Spike with Dimethyl adipate-d8

Internal Standard

Sample Preparation
(e.g., Extraction, Derivatization)

:

Instrumental Analysis
(LC-MS or GC-MS)

:

Data Acquisition

Data Processing:
Peak Integration and
Ratio Calculation

Quantification of Analyte
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Safety and Handling Logic

Preparation

Review Safety Data Sheet (SDS)

Wear Personal Protective
Equipment (PPE)

Hangdling

Work in a well-ventilated area
(Fume Hood)

Avoid inhalation, ingestion,
and skin/eye contact

Storage & Disposal

Store in a cool, dry, well-ventilated area

in a tightly sealed container

Dispose of waste according to
local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12394903#standard-operating-procedure-for-
dimethyl-adipate-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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